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Compound of Interest

Compound Name: Chrysodine

Cat. No.: B1234402 Get Quote

An in-depth examination of the chemical and physical properties of Chrysodine G/Y and

Chrysodine R, providing researchers and drug development professionals with a

comprehensive comparative analysis.

Introduction
Chrysodine is a cationic diazo dye of historical significance, being one of the first synthetically

produced azo dyes. It finds applications in various fields, including as a biological stain and a

colorant for textiles, leather, and paper. The common variants, Chrysodine G/Y and

Chrysodine R, while often grouped, possess distinct chemical structures that give rise to

different properties and potential applications. This technical guide elucidates the core chemical

differences between these variants, providing quantitative data, detailed experimental

protocols, and visual representations of their chemical structures and analytical workflows to

aid researchers in their selection and application.

Core Chemical Differences and Nomenclature
The primary distinction between the common Chrysodine variants lies in the substitution on

the phenylenediamine ring. The nomenclature can be ambiguous, with "Chrysodine G" and

"Chrysodine Y" often used interchangeably for the same chemical entity, which is also known

as Basic Orange 2. In contrast, "Chrysodine R" (Basic Orange 1) refers to a methylated

analogue.
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Chrysodine G/Y (Basic Orange 2): The core structure is 2,4-diaminoazobenzene, typically

available as a hydrochloride salt. Its chemical name is 4-(phenyldiazenyl)benzene-1,3-

diamine hydrochloride.[1]

Chrysodine R (Basic Orange 1): This variant contains a methyl group on the

phenylenediamine ring. Its systematic name is 4-methyl-6-(phenyldiazenyl)benzene-1,3-

diamine hydrochloride.[2]

The presence of the methyl group in Chrysodine R, while seemingly minor, influences its

physicochemical properties, including its molecular weight, and potentially its solubility and

spectroscopic characteristics.

Comparative Physicochemical Data
The following tables summarize the key quantitative data for Chrysodine G/Y and Chrysodine
R, facilitating a direct comparison of their properties.

Table 1: General and Physical Properties

Property
Chrysodine G/Y (Basic
Orange 2)

Chrysodine R (Basic
Orange 1)

CAS Number 532-82-1 4438-16-8

Colour Index No. 11270 11320

Chemical Formula C₁₂H₁₃ClN₄ C₁₃H₁₅ClN₄

Molecular Weight 248.71 g/mol 262.74 g/mol [3]

Appearance Red-brown powder or crystals Dark yellow-orange powder

Melting Point Decomposes at 235 °C
~235 °C[3] (some sources

report 165-166 °C)

Table 2: Spectroscopic and Solubility Properties
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Property
Chrysodine G/Y (Basic
Orange 2)

Chrysodine R (Basic
Orange 1)

UV-Vis λmax (in water) 449 - 454 nm[1] 440 - 446 nm[4]

Solubility in Water Soluble Soluble[3]

Solubility in Ethanol Soluble Soluble[3]

Chemical Structures and Synthesis
The chemical structures of Chrysodine G/Y and Chrysodine R are depicted below. The

synthesis of these azo dyes follows a classical pathway involving diazotization of an aromatic

amine followed by azo coupling with an electron-rich coupling partner.

Chemical Structures of Chrysodine Variants

Chrysodine G/Y (Basic Orange 2) Chrysodine R (Basic Orange 1)

GY_img C₁₂H₁₃ClN₄ R_img C₁₃H₁₅ClN₄
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Chemical structures of Chrysodine variants.

Synthesis Pathway
The general synthetic pathway for Chrysodine variants involves two main steps: the

diazotization of aniline and the subsequent azo coupling reaction.
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Step 1: Diazotization of Aniline

Step 2a: Azo Coupling for Chrysodine G/Y Step 2b: Azo Coupling for Chrysodine R

Aniline

NaNO₂ + HCl
(0-5 °C)

Benzenediazonium
Chloride

m-Phenylenediamine

+

4-Methylbenzene-1,3-diamine

+

Chrysodine G/Y Chrysodine R
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Chrysoidine - PubChem [pubchem.ncbi.nlm.nih.gov]

2. GSRS [gsrs.ncats.nih.gov]

3. Chrysoidine R (C. I. 11320), 100 g, CAS No. 4438-16-8 | Dyes | Indicators and Dyes |
Inorganic & Analytical Reagents | Chemicals | Carl ROTH - International [carlroth.com]

4. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1234402?utm_src=pdf-body-img
https://www.benchchem.com/product/b1234402?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Chrysoidine
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/LMZ5SRC4HR
https://www.carlroth.com/com/en/dyes/chrysoidine-r-%28c-%C2%A0i-11320%29/p/1h47.3
https://www.carlroth.com/com/en/dyes/chrysoidine-r-%28c-%C2%A0i-11320%29/p/1h47.3
https://www.researchgate.net/figure/Reported-spectra-of-Chrysoidine-R-dye-https-wwwaatbiocom_fig2_389655490
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [The Chemical Distinctions of Chrysodine Variants: A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1234402#chrysodine-variants-r-y-g-and-their-
chemical-differences]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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